1,2,3-Propanetricarboxylic acid, 2-hydroxy-, magnesium salt

• CAS No.: 7779-25-1
• Product Name: 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, magnesium salt
• Molecular Formula: C6H6MgO7; C12H10Mg3O14
• Molecular Weight: 213.4 g/mol
• IUPAC Name: magnesium;2-hydroxypropane-1,2,3-tricarboxylate
• Standard InChI: InChI=1S/C6H8O7.Mg/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+2/p-3
• Standard InChIKey: DIXGJWCZQHXZNR-UHFFFAOYSA-K
• SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Mg+2]
• Canonical SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Mg+2].[Mg+2].[Mg+2]
• Description: Magnesium Citrate is the citrate salt of the element magnesium with cathartic activity. The cathartic action of magnesium cations appears to result, in part, from osmotically mediated water retention, which subsequently stimulates peristalsis. In addition, magnesium ions may also stimulate the activity of nitric oxide (NO) synthase and increase the biosynthesis of the phospholipid proinflammatory mediator platelet activating factor (PAF) in the gut. NO may stimulate intestinal secretion via prostaglandin- and cyclic GMP-dependent mechanisms while PAF produces significant stimulation of colonic secretion and gastrointestinal motility.
• Synonyms: 1,2,3-Propanetricarboxylicacid,2-hydroxy-,magnesiumsalt;2,3-propanetricarboxylicacid,2-hydroxy-magnesiumsalt;MAGNESIUM CITRATE;MAGNESIUM CITRATE DIBASIC;MAGNESIUM CITRATE, FCC/NF (10.5-13.5 AS MAGNESIUM);Citric acid magnesium salt;2-Hydroxy-1,2,3-pro
• Reference: 1: Bagis S, Karabiber M, As I, Tamer L, Erdogan C, Atalay A. Is magnesium citrate; treatment effective on pain, clinical parameters and functional status in; patients with fibromyalgia? Rheumatol Int. 2013 Jan;33(1):167-72. doi:; 10.1007/s00296-011-2334-8. Epub 2012 Jan 22. PubMed PMID: 22271372.; ; ; 2: Reddy SV, Shaik AB, Bokkisam S. Effect of potassium magnesium citrate and; vitamin B-6 prophylaxis for recurrent and multiple calcium oxalate and phosphate ; urolithiasis. Korean J Urol. 2014 Jun;55(6):411-6. doi:; 10.4111/kju.2014.55.6.411. Epub 2014 Jun 16. PubMed PMID: 24955227; PubMed; Central PMCID: PMC4064051.; ; ; 3: Grases F, Rodriguez A, Costa-Bauza A. Efficacy of Mixtures of Magnesium,; Citrate and Phytate as Calcium Oxalate Crystallization Inhibitors in Urine. J; Urol. 2015 Sep;194(3):812-9. doi: 10.1016/j.juro.2015.03.099. Epub 2015 Mar 26.; PubMed PMID: 25818031.; ; ; 4: Manes G, Amato A, Arena M, Pallotta S, Radaelli F, Masci E. Efficacy and; acceptability of sodium picosulphate/magnesium citrate vs low-volume polyethylene; glycol plus ascorbic acid for colon cleansing: a randomized controlled trial.; Colorectal Dis. 2013 Sep;15(9):1145-53. doi: 10.1111/codi.12246. PubMed PMID:; 23581277.; ; ; 5: Leitao K, Grimstad T, Bretthauer M, Holme Ø, Paulsen V, Karlsen L, Isaksen K, ; Cvancarova M, Aabakken L. Polyethylene glycol vs sodium picosulfate/magnesium; citrate for colonoscopy preparation. Endosc Int Open. 2014 Dec;2(4):E230-4. doi: ; 10.1055/s-0034-1377520. Epub 2014 Oct 24. PubMed PMID: 26135098; PubMed Central; PMCID: PMC4423298.; ; ; 6: Lindberg JS, Zobitz MM, Poindexter JR, Pak CY. Magnesium bioavailability from ; magnesium citrate and magnesium oxide. J Am Coll Nutr. 1990 Feb;9(1):48-55.; PubMed PMID: 2407766.; ; ; 7: Song KH, Suh WS, Jeong JS, Kim DS, Kim SW, Kwak DM, Hwang JS, Kim HJ, Park MW,; Shim MC, Koo JI, Kim JH, Shon DH. Effectiveness of Sodium Picosulfate/Magnesium; Citrate (PICO) for Colonoscopy Preparation. Ann Coloproctol. 2014; Oct;30(5):222-7. doi: 10.3393/ac.2014.30.5.222. Epub 2014 Oct 28. PubMed PMID:; 25360429; PubMed Central PMCID: PMC4213938.
• PubChem Compound: 24511
• Last Modified: Nov 11 2021